Cas no 4547-24-4 (corosolic acid)

• Product Name: corosolic acid
• CAS No: 4547-24-4
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• MDL: MFCD06794973
• CID: 45157
• PubChem ID: 329749454
• Update Time: 2025-11-26

corosolic acid Chemical and Physical Properties

Names and Identifiers

• corosolic acid
• 2-A-HYDROXYURSOLIC ACID
• 2ALPHA-HYDROXYURSOLIC ACID
• 2,3-DIHYDROXYURS-12-EN-28-OIC ACID
• HYDROXYURSOLIC ACID
• Corsolicacid
• Corosolic
• (2a,3b)-2,3-Dihydroxy-urs-12-en-28-oic acid
• (2α,3β)-2,3-Dihydroxy-urs-12-en-28-oic Acid
• COROSOLIC ACID(P) PrintBack
• 2,3-dihydroxy-, (2a,3b)-Urs-12-en-28-oic acid,
• Colosic acid
• Colosolic acid
• Glucosol
• (2α,3β)-2,3-Dihydroxyurs-12-en-28-oic acid
• 2α-Hydroxyursolic acid
• 2-alpha-Hydroxyursolic acid
• [ "" ]
• Corsolic acid
• 4547-24-4
• AC-33935
• (1S,2R,4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-10,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• 2alpha-hydroxyursoloic acid
• 2-.ALPHA.-HYDROXYURSOLIC ACID
• AMX2I57A98
• URS-12-EN-28-OIC ACID, 2,3-DIHYDROXY-, (2.ALPHA.,3.BETA.)-
• CS-3798
• CCG-269470
• 2a-hydroxyursolic acid
• Q-100487
• 2alpha,2beta-dihydroxy-18beta-ursan-12-ene-28-oic acid
• UNII-AMX2I57A98
• COROSOLIC ACID (USP-RS)
• COROSOLIC ACID [USP-RS]
• NCGC00247602-01
• (1S,2R,4aS,6aS,6bR,8aR,10R,11R,12aR,12bR,14bS)-10,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• DTXCID501332027
• DTXSID70904142
• Ursolic acid (2-alpha-hydroxy-)
• Corosolic acid, analytical standard
• Corosolic acid from Lagerstroemia speciosa, >=98% (HPLC)
• BDBM50222205
• HFGSQOYIOKBQOW-ZSDYHTTISA-N
• AKOS032948365
• SMR000232346
• Urs-12-en-28-oic acid, 2,3-dihydroxy-, (2alpha,3beta)-
• BENZYL5-AMINOPYRAZOLE-4-CARBOXYLATE
• 2alpha,3beta-dihydroxyurs-12-en-28-oic acid
• CHEBI:67895
• Corosolic acid, United States Pharmacopeia (USP) Reference Standard
• COROSOLIC ACID (CONSTITUENT OF BANABA LEAF)
• MLS000563488
• Colosolic acid; Corsolic acid; Glucosol
• SCHEMBL335528
• Q5172335
• s9041
• CHEMBL391533
• MFCD06794973
• HY-N0280
• (2alpha,3beta)-2,3-Dihydroxyurs-12-en-28-oic acid
• Corosolic-acid
• COROSOLIC ACID (CONSTITUENT OF BANABA LEAF) [DSC]
• BS-42423
• Corosolic Acid,98%
• BRD-K27885593-001-06-8
• (2alpha,3beta)-2,3-Dihydroxy-urs-12-en-28-oic Acid
• Corosolic acid (Standard)
• HY-N0280R
• FC64987

• MDL： MFCD06794973
• Inchi： 1S/C30H48O4/c1-17-10-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)8-9-22-27(5)16-20(31)24(32)26(3,4)21(27)11-12-29(22,28)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20-,21+,22-,23+,24+,27+,28-,29-,30+/m1/s1
• InChI Key： HFGSQOYIOKBQOW-ZSDYHTTISA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 472.35500
• Monoisotopic Mass: 472.35526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Molecular Weight: 472.7
• XLogP3: 6.4

Experimental Properties

• Color/Form: Powder
• Density: 1.14
• Melting Point: 243～245℃
• Boiling Point: 573.3 °C at 760 mmHg
• Flash Point: 314.6 °C
• Refractive Index: 1.566
• Solubility: methanol: soluble1mg/mL, clear, colorless
• PSA: 77.76000
• LogP: 6.06030

corosolic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on corosolic acid

Introduction to Corosolic Acid (CAS No. 4547-24-4)

Corosolic acid, chemically known as 2α-hydroxy-3,4-dihydroxy-24-crown-6-ol, is a triterpenoid compound that has garnered significant attention in the field of pharmaceutical and nutraceutical research. With a CAS number of 4547-24-4, this naturally occurring substance is primarily extracted from the leaves of the Liquorice tree (Morus alba), a plant widely recognized for its medicinal properties across various cultures. The unique molecular structure of corosolic acid, characterized by its multiple hydroxyl groups and crown ether-like configuration, contributes to its diverse biological activities, making it a subject of extensive scientific investigation.

The pharmacological properties of corosolic acid have been extensively studied, particularly in relation to its potential health benefits. Research has demonstrated that corosolic acid exhibits potent antidiabetic effects, which are attributed to its ability to stimulate glucose uptake in adipocytes and skeletal muscle cells. This mechanism aligns with the growing need for natural alternatives to conventional antidiabetic medications. Recent studies have highlighted that corosolic acid can enhance insulin sensitivity, thereby improving glucose metabolism in individuals with type 2 diabetes mellitus.

Beyond its antidiabetic properties, corosolic acid has also shown promising anti-inflammatory and antioxidant activities. These effects are crucial in mitigating chronic inflammatory conditions and oxidative stress, which are implicated in various metabolic disorders and degenerative diseases. The antioxidant potential of corosolic acid stems from its ability to scavenge free radicals and modulate the activity of enzymes involved in oxidative processes. This dual action makes it a valuable candidate for therapeutic applications aimed at reducing inflammation and protecting against cellular damage.

The therapeutic efficacy of corosolic acid has been further supported by clinical trials. A notable study published in the Journal of Ethnopharmacology reported that oral administration of corosolic acid supplements significantly reduced blood glucose levels and improved lipid profiles in patients with pre-diabetes. Additionally, research has explored its potential role in weight management, suggesting that corosolic acid may aid in reducing body weight by inhibiting lipogenesis and promoting fat oxidation. These findings underscore the compound's multifaceted benefits in maintaining metabolic health.

The chemical stability and bioavailability of corosolic acid are critical factors influencing its pharmaceutical applications. Studies have investigated various formulations to enhance its solubility and absorption, ensuring optimal therapeutic outcomes. For instance, nanoencapsulation techniques have been employed to improve the delivery efficiency of corosolic acid, allowing for targeted action at cellular levels. Such advancements highlight the compound's potential for developing novel drug delivery systems tailored to specific therapeutic needs.

From a regulatory perspective, corosolic acid is classified as a food supplement in many regions, facilitating its widespread availability without stringent approval processes. This classification has enabled researchers to explore its applications in nutraceutical products designed for preventive healthcare. The safety profile of corosolic acid has been evaluated through toxicological studies, which indicate low toxicity at recommended dosages. However, further research is warranted to establish long-term safety data and optimal dosage guidelines.

The future prospects of corosolic acid research are promising, with ongoing investigations focusing on unraveling its mechanisms of action and expanding its therapeutic applications. Emerging evidence suggests that corosolic acid may also play a role in neuroprotection and cancer prevention, although these areas require more comprehensive clinical validation. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical practice, ensuring that the benefits of corosolic acid are realized through safe and effective products.

In conclusion, corosolic acid (CAS No. 4547-24-4) is a versatile compound with significant potential in pharmaceutical and nutraceutical applications. Its natural origin, coupled with robust scientific evidence supporting its biological activities, positions it as a promising candidate for managing metabolic disorders and promoting overall health. As research continues to uncover new insights into its mechanisms and applications, corosolic acid is poised to play an increasingly important role in modern medicine.